(5-Oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetic acid

• IUPAC Name: 2-(5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetic acid
• InChI: InChI=1S/C8H8N2O3S/c11-6-1-2-9-8-10(6)5(4-14-8)3-7(12)13/h1-2,5H,3-4H2,(H,12,13)
• InChI Key: REVCKMPBXLGEJJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(N2C(=O)C=CN=C2S1)CC(=O)O
• Molecular Formula: C8H8N2O3S
• Molecular Weight: 212.23 g/mol

Description

“(5-Oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetic acid” is a chemical compound with the molecular formula C8H8N2O3S. It has a molecular weight of 212.23. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H8N2O3S/c11-6-1-2-9-8-10(6)5(4-14-8)3-7(12)13/h1-2,5H,3-4H2,(H,12,13). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 444.7±37.0 °C and a predicted density of 1.68±0.1 g/cm3. Its pKa is predicted to be 4.21±0.10.

Scientific Research Applications

Synthesis and Chemical Properties

Research into the synthesis and properties of heterocyclic compounds like (5-Oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetic acid highlights the significance of these molecules in the development of compounds with potential therapeutic importance. Kumar et al. (2001) describe a method for synthesizing pyrimido[4,5-b]quinolines and its thio analogues from barbituric acids, suggesting the utility of these processes in creating biologically active compounds with therapeutic relevance. These compounds' structural confirmation through spectral and analytical data underscores their potential in drug development processes (Kumar et al., 2001).

Applications in Medicinal Chemistry

The scaffold of pyrazolo[1,5-a]pyrimidine, similar in structure to the compound of interest, is noted for its broad range of medicinal properties. Cherukupalli et al. (2017) discuss this scaffold's application in drug discovery, emphasizing its role in developing drug-like candidates with anticancer, anti-infectious, and anti-inflammatory properties. The structure-activity relationship (SAR) studies of these compounds provide a foundation for medicinal chemists to further exploit this scaffold in potential drug development (Cherukupalli et al., 2017).

Potential for Optoelectronic Materials

The incorporation of quinazoline and pyrimidine fragments into π-extended conjugated systems, related to the core structure of (5-Oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetic acid, has significant implications for creating novel optoelectronic materials. Lipunova et al. (2018) review the application of these structures in electronic devices, highlighting their potential in fabricating materials for organic light-emitting diodes and other optoelectronic devices. This research indicates the versatility of such heterocyclic compounds beyond pharmaceutical applications, extending into materials science and engineering (Lipunova et al., 2018).

Biotechnological Applications

The study of lactic acid production from biomass, as reviewed by Gao et al. (2011), although not directly related to (5-Oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetic acid, illustrates the broader context of biotechnological routes in synthesizing valuable chemicals. This research underscores the importance of exploring biotechnological methods for producing derivatives of lactic acid, potentially applicable to synthesizing related heterocyclic compounds. Such approaches may offer greener, more sustainable methods for producing these chemically and biologically significant molecules (Gao et al., 2011).

Future Directions

While specific future directions are not mentioned in the search results, one study suggests that similar compounds might be used in the future to prevent microbial transmission.